Cas no 1208409-71-5 (1-(5-bromopyridine-3-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine)

• Product Name: 1-(5-bromopyridine-3-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine
• CAS No: 1208409-71-5
• MF: C₂₀H₁₉BrFN₃O₂
• MW: 432.286167383194
• CID: 6005737
• PubChem ID: 45587877
• Update Time: 2025-06-14

1-(5-bromopyridine-3-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridine-3-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine
• [4-(5-bromopyridine-3-carbonyl)piperazin-1-yl]-[2-(4-fluorophenyl)cyclopropyl]methanone
• VU0524447-1
• 1208409-71-5
• AKOS024523110
• F5855-0717
• 1-(5-bromopyridine-3-carbonyl)-4-[2-(4-fluorophenyl)cyclopropanecarbonyl]piperazine
• (4-(5-bromonicotinoyl)piperazin-1-yl)(2-(4-fluorophenyl)cyclopropyl)methanone

• Inchi： 1S/C20H19BrFN3O2/c21-15-9-14(11-23-12-15)19(26)24-5-7-25(8-6-24)20(27)18-10-17(18)13-1-3-16(22)4-2-13/h1-4,9,11-12,17-18H,5-8,10H2
• InChI Key： YEKJOFFHLPNUAT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCN(CC1)C(C1CC1C1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 431.06447g/mol
• Monoisotopic Mass: 431.06447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(5-bromopyridine-3-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine

Comprehensive Overview of 1-(5-bromopyridine-3-carbonyl)-4-(2-(4-fluorophenyl)cyclopropanecarbonyl)piperazine (CAS No. 1208409-71-5)

The compound 1-(5-bromopyridine-3-carbonyl)-4-(2-(4-fluorophenyl)cyclopropanecarbonyl)piperazine (CAS No. 1208409-71-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-bromopyridine moiety and a 4-fluorophenylcyclopropane group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

In recent years, the demand for piperazine derivatives has surged, driven by their versatility in designing central nervous system (CNS) drugs and anticancer agents. The presence of both bromine and fluorine atoms in this compound enhances its reactivity and binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies. This aligns with the growing trend of halogenated compounds in drug development, as highlighted in recent publications and patent filings.

From a synthetic chemistry perspective, the cyclopropane ring in this molecule introduces steric constraints that can influence conformational stability—a key factor in bioavailability optimization. This feature has attracted attention in computational chemistry circles, where researchers use molecular docking simulations to predict interactions with biological targets. The compound's logP value and hydrogen bond acceptor/donor count also make it relevant for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) modeling, addressing a critical need in preclinical research.

The 5-bromopyridine-3-carbonyl segment is particularly noteworthy, as pyridine derivatives are gaining traction in proteolysis-targeting chimera (PROTAC) design—an innovative approach in targeted protein degradation therapeutics. This connection to cutting-edge biopharmaceutical technologies positions CAS No. 1208409-71-5 as a compound of interest for both academic and industrial researchers exploring next-generation therapeutics.

Quality control aspects of this compound are equally important. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity, especially given the increasing regulatory emphasis on impurity profiling in pharmaceutical intermediates. The compound's stability under various storage conditions and compatibility with common organic solvents are practical considerations for laboratory handling—frequent search queries among synthetic chemists.

Environmental and safety profiles of such compounds are under scrutiny in the era of green chemistry. While not classified as hazardous, proper laboratory waste management protocols should be followed for its brominated aromatic components. This reflects the broader industry shift toward sustainable synthetic methodologies, another trending topic in chemical research publications and conference discussions.

Patent landscape analysis reveals growing intellectual property activity around similar piperazine-carboxamide structures, particularly in areas of neurodegenerative disease and inflammatory disorder applications. The specific substitution pattern of CAS No. 1208409-71-5 offers opportunities for novel composition-of-matter claims, making it strategically valuable for medicinal chemistry patenting strategies.

From a commercial perspective, the global market for pharmaceutical intermediates is projected to grow significantly, with heterocyclic compounds like this one representing a substantial segment. Supply chain considerations for its starting materials (such as 5-bromonicotinic acid and 4-fluorophenylcyclopropane derivatives) are important for scaling up production—a common concern among process chemistry professionals searching for reliable synthetic routes.

In academic settings, this compound serves as an excellent case study for teaching advanced concepts in retrosynthetic analysis and protecting group strategies. Its multiple functional groups present challenges that mirror real-world complex molecule synthesis scenarios, making it relevant for graduate-level organic chemistry curricula and research methodology training.

Future research directions may explore its potential in crystal engineering for pharmaceutical cocrystals, given the hydrogen-bonding capabilities of its piperazine carbonyl groups. This connects to emerging interests in solid-state chemistry approaches to improve drug properties—a subject generating numerous scholarly articles and conference presentations in recent years.